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Compound of Interest

Compound Name: 2-ethoxy-N-ethylaniline

CAS No.: 13519-73-8

Cat. No.: B2704690

Get Quote

SECTION 1: Chemical Identification & Molecular
Architecture

Chemical Name: N-Ethyl-2-ethoxybenzenamine[1][2][3]

CAS Number: 13519-73-8[1][2][3][4][5][6]

Synonyms: N-Ethyl-o-phenetidine; 2-Ethoxy-N-ethylaniline; N-Ethyl-2-ethoxyaniline.[1][2][3]

Molecular Formula: C

H

NO[1][2][3][7]

Molecular Weight: 165.23 g/mol [3]

Structural Characterization: The molecule consists of an aniline core substituted at the ortho

position with an ethoxy group (-OEt) and at the nitrogen with an ethyl group (-Et).[1][2][3]

This structural motif combines the lipophilicity of the ethyl group with the electron-donating

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2704690#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Ethylnitrosoamino_ethanol
https://www.bldpharm.com/products/83763-47-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-2-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Ethylnitrosoamino_ethanol
https://www.bldpharm.com/products/83763-47-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-2-methylaniline
https://arctomsci.com/13519-73-8-EN300-32702-1
https://www.bldpharm.com/products/67828-52-8.html
https://www.bldpharm.com/products/1864-92-2.html
https://www.benchchem.com/product/b2704690/docs?utm_src=pdf-body#technical-safety-data-guide-n-ethyl-2-ethoxybenzenamine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Ethylnitrosoamino_ethanol
https://www.bldpharm.com/products/83763-47-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-2-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Ethylnitrosoamino_ethanol
https://www.bldpharm.com/products/83763-47-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-2-methylaniline
http://www.stenutz.eu/chem/solv6.php?name=ephedrine
https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-2-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Ethylnitrosoamino_ethanol
https://www.bldpharm.com/products/83763-47-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-2-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2704690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


properties of the ethoxy substituent, significantly influencing its metabolic activation and

toxicological profile compared to unsubstituted aniline.[1][2][3]

SECTION 2: Hazard Identification & Risk Assessment
Senior Scientist Note:Unlike simple aliphatic amines, this compound possesses the specific

toxicity profile of the phenetidine class.[1][2][3] The core risk is not merely irritation, but

systemic hematological toxicity (methemoglobinemia).[3]

GHS Classification (Derived from Structure-Activity Relationships)
Acute Toxicity (Oral/Dermal/Inhalation): Category 3 or 4 (Harmful/Toxic).[1][3]

Skin Corrosion/Irritation: Category 2.[1][2][3]

Serious Eye Damage/Eye Irritation: Category 2A.[1][2][3]

Specific Target Organ Toxicity (Repeated Exposure): Category 2 (Blood/Spleen).[1][3]

Carcinogenicity: Suspected (Category 2) – Based on o-phenetidine analogs.[1][2][3]

Mechanism of Toxicity: The Methemoglobinemia Pathway
The toxicity of N-ethyl-2-ethoxybenzenamine is driven by hepatic bioactivation.[1][2][3] The N-

ethyl group is first dealkylated or N-hydroxylated.[1][2][3] The resulting N-hydroxy metabolite

oxidizes ferrous hemoglobin (Fe

) to ferric methemoglobin (Fe

), which cannot transport oxygen, leading to cellular hypoxia and cyanosis.[1][3]
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Figure 1: Metabolic activation pathway leading to hematological toxicity.[1][2][3]

SECTION 3: Composition & Purity Standards
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Component Concentration CAS Number Impurity Profile

N-Ethyl-2-

ethoxybenzenamine
> 97.0% 13519-73-8

Trace o-Phenetidine

(CAS 94-70-2)

Quality Control Note: Commercial samples may darken upon storage due to auto-oxidation.[1]

[2][3] A dark brown color indicates significant degradation (quinone imine formation).[1][3]

SECTION 4: First Aid Measures (Advanced Protocol)
General Directive: Immediate action is required. Symptoms of methemoglobinemia (blue

lips/nails, headache, dizziness) may be delayed 2-4 hours.[1][3]

Inhalation: Move to fresh air. Oxygen administration is the priority if cyanosis is present.[1][2]

[3]

Skin Contact:

Do not use ethanol or organic solvents for cleaning; they enhance transdermal absorption.

[1][2][3]

Wash with polyethylene glycol (PEG 400) or copious soap and water.[1][3]

Eye Contact: Rinse for 15 minutes.[1][2][3][8] The ethoxy group renders the compound

slightly more lipophilic, making thorough irrigation critical to prevent corneal haze.[1][2][3]

Ingestion: Do NOT induce vomiting.

Medical Note to Physician:

Monitor blood methemoglobin levels.[1][2][3]

If MetHb > 30%, administer Methylene Blue (1-2 mg/kg IV) unless the patient has G6PD

deficiency.[1][3]

SECTION 5: Fire-Fighting Measures
Flash Point: Estimated > 100°C (Class IIIB Combustible Liquid).[1][2][3]
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Hazardous Combustion Products:

Nitrogen Oxides (NOx): Highly toxic reddish-brown fumes.[1][2][3]

Carbon Monoxide (CO).[1][3]

Extinguishing Media: Alcohol-resistant foam, dry chemical, or CO

.[1][2][3] Water spray may be ineffective but should be used to cool containers.[1][2][3]

SECTION 6: Handling & Storage (The "Inert Loop"
Protocol)
Core Directive: Anilines are sensitive to oxidation and light.[1][2][3] Strict anaerobic handling

preserves integrity and safety.[1][2][3]

Storage Specifications
Atmosphere: Store under Argon or Nitrogen blanket.[1][2][3]

Temperature: 2-8°C (Refrigerated) recommended to retard oxidation.[1][2][3]

Container: Amber glass with Teflon-lined caps.[1][2][3]

Safe Handling Workflow
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Figure 2: Inert atmosphere handling workflow to prevent degradation and exposure.

SECTION 7: Exposure Controls & Personal Protection
Engineering Controls: Use only in a chemical fume hood with face velocity > 100 fpm.

Hand Protection (Critical):

Standard Nitrile:Insufficient for prolonged contact (breakthrough < 15 mins).[1][3]

Recommended:Silver Shield / 4H (Laminate) or Double-gloving (Nitrile over Laminate).[1]

[2][3]
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Respiratory Protection: If heating or aerosolizing, use a full-face respirator with OV/P100

(Organic Vapor + Particulate) cartridges.[1][2][3]

SECTION 8: Physical & Chemical Properties
Property Value / Description Note

Physical State Liquid (Oil) Viscous

Color Colorless to Pale Brown Darkens on air exposure

Boiling Point ~240-250°C (Estimated)
Based on o-phenetidine

(229°C)

Density ~1.0 - 1.05 g/cm³ Denser than water

Solubility Immiscible in water
Soluble in DCM, EtOAc,

Alcohols

Partition Coeff (LogP) ~2.5 - 3.0
Lipophilic; bioaccumulative

potential

SECTION 9: Stability & Reactivity
Chemical Stability: Unstable in air/light (oxidizes to quinones/azobenzenes).[1][2][3]

Incompatible Materials:

Strong Oxidizers: Reaction may be vigorous/explosive.[1][2][3]

Acids: Forms anilinium salts (exothermic).[1][3]

Acid Chlorides/Anhydrides: Reacts to form amides.[1][2][3]

SECTION 10: Toxicological Information
Acute Toxicity:

Oral LD50 (Rat): Estimated 500–1000 mg/kg (Harmful).[1][3]

Dermal: High absorption potential.[1][2][3]
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Chronic Effects:

Hematotoxicity: Repeated exposure causes hemolytic anemia and compensatory

splenomegaly.[1][2][3]

Genotoxicity:o-Phenetidine derivatives are suspected mutagens (Ames positive in

activated strains).[1][2][3]

Carcinogenicity: The ortho-ethoxy structure is structurally related to known bladder

carcinogens, though N-ethylation may modulate potency.[1][2][3] Treat as a suspected

carcinogen.[1][2][3]

SECTION 11: Ecological Information & Disposal
Ecotoxicity: Toxic to aquatic life with long-lasting effects (Category 2).[1][2][3] Anilines are

generally recalcitrant in anaerobic environments but biodegradable aerobically.[1][2][3]

Disposal:

Do NOT dispose of down the drain.[1][2][3]

Collect as Hazardous Organic Waste (Halogen-free).[1][2][3]

Incineration requires a scrubber for NOx control.[1][2][3]
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To cite this document: BenchChem. [Technical Safety Data Guide: N-Ethyl-2-
ethoxybenzenamine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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